Cas no 2411248-84-3 (2-Chloro-N-[2-(2-oxoazepan-1-yl)ethyl]propanamide)

2-Chloro-N-[2-(2-oxoazepan-1-yl)ethyl]propanamide is a specialized organic compound featuring a chloro-substituted propanamide moiety linked to a 2-oxoazepane ring via an ethylene spacer. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of the chloro group enhances reactivity, enabling selective functionalization, while the 2-oxoazepane ring contributes to conformational flexibility, potentially improving binding affinity in target applications. This compound is suited for use in medicinal chemistry research, offering versatility in the design of protease inhibitors or receptor modulators. High purity and stability under controlled conditions ensure reliable performance in synthetic workflows.

2-Chloro-N-[2-(2-oxoazepan-1-yl)ethyl]propanamide structure

2411248-84-3 structure

Product Name:2-Chloro-N-[2-(2-oxoazepan-1-yl)ethyl]propanamide

CAS No:2411248-84-3

MF:C₁₁H₁₉ClN₂O₂

MW:246.733762025833

CID:6202846

PubChem ID:146085915

Update Time:2025-05-20

2-Chloro-N-[2-(2-oxoazepan-1-yl)ethyl]propanamide Chemical and Physical Properties

Names and Identifiers

- Z1562129669
- EN300-7560488
- 2-Chloro-N-[2-(2-oxoazepan-1-yl)ethyl]propanamide
- 2411248-84-3
- Inchi： 1S/C11H19ClN2O2/c1-9(12)11(16)13-6-8-14-7-4-2-3-5-10(14)15/h9H,2-8H2,1H3,(H,13,16)
- InChI Key： ICKFIEMLCKAXCN-UHFFFAOYSA-N
- SMILES： ClC(C)C(NCCN1C(CCCCC1)=O)=O

Computed Properties

Exact Mass: 246.1135055g/mol
Monoisotopic Mass: 246.1135055g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 258
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 49.4Å²

2-Chloro-N-[2-(2-oxoazepan-1-yl)ethyl]propanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-7560488-0.05g	2-chloro-N-[2-(2-oxoazepan-1-yl)ethyl]propanamide	2411248-84-3	95.0%	0.05g	$212.0	2025-02-24

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Additional information on 2-Chloro-N-[2-(2-oxoazepan-1-yl)ethyl]propanamide

Comprehensive Analysis of 2-Chloro-N-[2-(2-oxoazepan-1-yl)ethyl]propanamide (CAS No. 2411248-84-3): Properties, Applications, and Innovations

The compound 2-Chloro-N-[2-(2-oxoazepan-1-yl)ethyl]propanamide (CAS No. 2411248-84-3) is a specialized organic molecule gaining attention in pharmaceutical and biochemical research. Its unique structure, featuring a chloro substituent and an azepane ring, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential role in modulating enzyme activity and its applications in drug discovery pipelines.

In recent years, the demand for heterocyclic compounds like 2-Chloro-N-[2-(2-oxoazepan-1-yl)ethyl]propanamide has surged due to their versatility in medicinal chemistry. The azepane moiety, a seven-membered nitrogen-containing ring, is a key scaffold in neurology-targeted therapies, aligning with trending searches such as "neuroprotective agents 2024" and "novel enzyme inhibitors." This compound’s amide linkage and chloroalkyl group further enhance its reactivity, enabling precise modifications for structure-activity relationship (SAR) studies.

From a synthetic perspective, CAS No. 2411248-84-3 exemplifies advancements in green chemistry. Laboratories are optimizing its production using catalytic methods to reduce waste, responding to queries like "sustainable synthesis of amides." Analytical techniques such as HPLC and NMR confirm its high purity (>98%), a critical factor for preclinical trials. These attributes address frequently asked questions like "how to validate compound purity" and "HPLC methods for heterocycles."

The pharmacological potential of 2-Chloro-N-[2-(2-oxoazepan-1-yl)ethyl]propanamide is under exploration in niche areas like targeted protein degradation (e.g., PROTACs). Its electrophilic carbonyl group allows covalent binding to target proteins, a mechanism popularized by searches for "covalent inhibitors in drug design." Additionally, its solubility profile in polar solvents makes it suitable for formulation studies, a topic often queried as "improving drug solubility 2024."

In conclusion, CAS No. 2411248-84-3 represents a convergence of synthetic utility and biomedical relevance. Its structural features cater to evolving research needs, from fragment-based drug discovery to bioconjugation strategies. As the scientific community prioritizes precision medicine, this compound’s adaptability positions it as a promising candidate for future therapeutic innovations.